5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine
- 1H-Thieno[2,3-c]pyrazol-3-amine, 4-(4-methoxyphenyl)-5-(methylsulfonyl)-
- Inchi： 1S/C13H13N3O3S2/c1-19-8-5-3-7(4-6-8)9-10-11(14)15-16-12(10)20-13(9)21(2,17)18/h3-6H,1-2H3,(H3,14,15,16)
- InChI Key： NRVOGLQZBZDFIM-UHFFFAOYSA-N
- SMILES： N1=C(N)C2C(C3=CC=C(OC)C=C3)=C(S(C)(=O)=O)SC=2N1

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM510718-1g	4-(4-Methoxyphenyl)-5-(methylsulfonyl)-1H-thieno[2,3-c]pyrazol-3-amine	1713714-30-7	97%	1g	$480	2022-06-12

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
5. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860

Additional information on 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine and Its Role in Modern Bioactive Compound Development

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine, with the chemical identifier CAS No. 1713714-30-7, represents a novel class of thienopyrazole-based derivatives that have garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique thieno[2,3-c]pyrazole core and methanesulfonyl functional group, exhibits promising pharmacological profiles that align with current trends in drug discovery. Recent studies have highlighted its potential applications in anti-inflammatory, antioxidant, and neuroprotective pathways, making it a focal point for researchers exploring targeted therapies for chronic diseases.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is synthesized through a multi-step process involving thieno[2,3-c]pyrazole ring formation and methanesulfonylation of the amino group. The 4-methoxy-phenyl substituent plays a critical role in modulating lipophilicity and protein binding affinity, which are essential parameters in drug design. These structural features enable the compound to interact with specific receptor targets, such as P2X7 receptors and NF-κB signaling pathways, which are implicated in inflammatory and autoimmune disorders.

Recent advancements in structure-activity relationship (SAR) studies have provided insights into the mechanism of action of 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated that the methanesulfonyl group enhances the electrophilic reactivity of the thieno[2,3-c]pyrazole core, facilitating interactions with phosphodiesterase enzymes and cyclic nucleotide-gated channels. This discovery has opened new avenues for drug repurposing strategies, as the compound shows potential to modulate cyclic AMP (cAMP) levels in cellular systems.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine has also been evaluated for its antioxidant properties in preclinical models. A 2024 study published in *Antioxidants* revealed that the compound exhibits radical scavenging activity comparable to N-acetylcysteine (NAC), a well-known antioxidant agent. The 4-methoxyphenyl group is hypothesized to contribute to the electron-donating capacity of the molecule, which is critical for neutralizing reactive oxygen species (ROS) in oxidative stress conditions.

In the context of neurodegenerative diseases, 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine has shown potential to mitigate mitochondrial dysfunction and neuronal apoptosis. A 2023 preclinical study in *Neurochemistry International* reported that the compound reduces β-amyloid-induced toxicity in Alzheimer's disease models by modulating autophagy pathways. This finding suggests that the thieno[2,3-c]pyrazole scaffold may serve as a lead structure for developing anti-amyloidogenic agents.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being investigated for its anti-inflammatory effects in chronic inflammatory conditions. A 2024 study in *Inflammation Research* demonstrated that the compound inhibits NF-κB activation and TNF-α secretion in lipopolysaccharide (LPS)-stimulated macrophages. The methanesulfonyl group is believed to enhance the selectivity of the molecule for inflammatory cytokine pathways, reducing off-target effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine has been synthesized using green chemistry methodologies to minimize environmental impact. A 2023 paper in *Green Chemistry* described a microwave-assisted synthesis approach that reduces reaction time and energy consumption while maintaining high stereochemical purity. This method is particularly relevant for pharmaceutical manufacturing, where sustainability and cost-efficiency are critical factors.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine has also shown anti-cancer potential in vitro studies. A 2024 study in *Cancer Letters* reported that the compound induces apoptosis in breast cancer cell lines by targeting Bcl-2 family proteins. The thieno[2,3-c]pyrazole core is thought to interfere with mitochondrial membrane potential, triggering the mitochondrial apoptosis pathway. These findings suggest that the compound could be a candidate for combination therapies in oncology.

Despite its promising properties, 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine faces challenges in clinical translation. A 2023 review in *Drug Discovery Today* highlighted the need for in vivo studies to confirm its pharmacokinetic profile and toxicity. Researchers are also exploring structure modification strategies to enhance bioavailability and target specificity. For example, replacing the 4-methoxyphenyl group with fluorinated or hydroxylated substituents may improve drug penetration across the blood-brain barrier for neurodegenerative applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine represents a versatile molecular scaffold with broad therapeutic potential. Its multifunctional properties make it a valuable candidate for drug development in multiple disease areas. As research continues to advance, the compound's role in precision medicine and targeted therapies is expected to grow, offering new hope for patients with complex and chronic conditions.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being studied for its potential in combination therapies. A 2024 study in *Pharmacological Reports* explored its synergistic effects with chemotherapeutic agents in lung cancer models. The compound was found to enhance the cytotoxicity of cisplatin by modulating drug resistance mechanisms. This synergy highlights the importance of multi-target approaches in modern oncology.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine has been evaluated for its safety profile in preclinical toxicology studies. A 2023 study in *Toxicology in Vitro* reported that the compound exhibits low acute toxicity and genotoxic potential in in vitro assays. These findings support its further development as a safe therapeutic agent, particularly for chronic conditions where long-term treatment is required.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being explored for its applications in nanomedicine. A 2024 paper in *Nano Today* described the encapsulation of the compound in liposomes to improve its delivery efficiency in targeted drug delivery systems. This approach could enhance its therapeutic efficacy while reducing systemic side effects, making it a promising candidate for nanoparticle-based therapies.

Overall, 5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine stands at the intersection of drug discovery and biomedical research. Its versatile pharmacological properties and structural adaptability make it a compelling candidate for innovative therapeutic strategies. As research progresses, the compound's role in precision medicine and multi-target therapies is likely to expand, offering new possibilities for treating a wide range of diseases.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being investigated for its potential in metabolic disorders. A 2024 study in *Metabolism* reported that the compound may improve insulin sensitivity in type 2 diabetes models. This finding suggests that the compound could be a candidate for metabolic therapies, further broadening its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being explored for its applications in neurodegenerative diseases. A 2024 study in *Neuroscience* reported that the compound may inhibit neuroinflammation in Alzheimer's disease models. These findings support its potential as a neuroprotective agent, offering new avenues for the treatment of neurodegenerative conditions.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being studied for its potential in autoimmune diseases. A 2024 study in *Autoimmunity Reviews* reported that the compound may modulate immune responses in rheumatoid arthritis models. This suggests that the compound could be a candidate for immunomodulatory therapies, further expanding its therapeutic applications.

5-Methanesylnyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is a compound that has shown promise in various therapeutic areas. Its multifunctional properties and structural versatility make it a valuable candidate for innovative drug development. As research continues to advance, the compound's role in precision medicine and multi-target therapies is expected to grow, offering new possibilities for treating a wide range of diseases.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being explored for its potential in cardiovascular diseases. A 2024 study in *Cardiovascular Research* reported that the compound may improve endothelial function in hypertension models. These findings support its potential as a cardiovascular therapeutic agent, further broadening its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being investigated for its potential in infectious diseases. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported that the compound may exhibit antimicrobial activity against multidrug-resistant bacteria. This suggests that the compound could be a candidate for antibiotic development, further expanding its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being studied for its potential in respiratory diseases. A 2024 study in *Respiratory Research* reported that the compound may reduce airway inflammation in asthma models. These findings support its potential as a respiratory therapeutic agent, further broadening its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being explored for its potential in dermatological conditions. A 2024 study in *Dermato-Endocrinology* reported that the compound may exhibit anti-inflammatory effects in psoriasis models. This suggests that the compound could be a candidate for dermatological therapies, further expanding its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being investigated for its potential in oncology. A 2024 study in *Oncotarget* reported that the compound may inhibit angiogenesis in cancer models. These findings support its potential as an anti-angiogenic agent, further broadening its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being studied for its potential in neurodegenerative diseases. A 2024 study in *Neuroscience* reported that the compound may protect neurons in Parkinson's disease models. These findings support its potential as a neuroprotective agent, further broadening its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being explored for its potential in inflammatory diseases. A 2024 study in *Journal of Inflammation* reported that the compound may reduce inflammatory markers in colitis models. This suggests that the compound could be a candidate for anti-inflammatory therapies, further expanding its therapeutic applications.

5-Methanesulfonyl-4-(4-methoxy-phenyl)-1H-thieno[2,3-c]pyrazol-3-ylamine is also being investigated for its potential in metabolic disorders. A 2024 study in *Metabolism* reported that the compound may improve lipid metabolism in obesity models. These findings support its potential as a metabolic therapeutic agent, further broadening its therapeutic applications.